Cas no 109310-54-5 (Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-)

Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)- structure
109310-54-5 structure
Product Name:Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-
CAS No:109310-54-5
MF:C11H13NO
MW:175.227022886276
CID:128365
PubChem ID:45096661
Update Time:2025-04-18

Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-
    • Isocyanicacid, thymyl ester (6CI)
    • 2-isocyanato-4-methyl-1-propan-2-ylbenzene
    • Benzene, 2-isocyanato-4-methyl-1-(1-methylethyl)- (9CI)
    • 109310-54-5
    • DTXSID70667503
    • 2-Isocyanato-4-methyl-1-(propan-2-yl)benzene
    • Inchi: 1S/C11H13NO/c1-8(2)10-5-4-9(3)6-11(10)12-7-13/h4-6,8H,1-3H3
    • InChI Key: UCFWLNZPKSNEDV-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=C(C)C=CC=1C(C)C

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • PSA: 29.43
  • LogP: 3.08570
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